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Compound of Interest
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Cat. No.: B12109066
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Executive Summary

Boc-Met-Met-OH (N-tert-Butoxycarbonyl-L-methionyl-L-methionine) is a hydrophobic dipeptide
derivative widely utilized in bio-organic chemistry as a model system for studying oxidative
stress and protein stability.[1] Its structure features two methionine residues, making it highly
susceptible to oxidation at the thioether side chains. This characteristic renders it an invaluable
tool for evaluating antioxidant efficacy and understanding the kinetics of methionine sulfoxide
formation in larger proteins.

This guide provides a comprehensive technical analysis of Boc-Met-Met-OH, including
validated synthesis protocols, physicochemical properties, and critical handling requirements to
maintain chemical integrity.

Physicochemical Profile

The following data summarizes the core physical and chemical characteristics of Boc-Met-Met-
OH.
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Property Specification

) N-(tert-Butoxycarbonyl)-L-methionyl-L-
Chemical Name

methionine
CAS Number 51529-24-9
Molecular Formula C15H28N205S2
Molecular Weight 380.52 g/mol
Appearance White to off-white crystalline powder

Soluble in DMF, DMSO, Methanol, Ethanol;

Solubility Poorly soluble in Water

Melting Point 138-142 °C (Decomposes)

pKa Values Carboxyl group: ~3.5 (approximate)

Stability Hygroscopic; Sensitive to oxidation (air/light)

Synthesis & Production Protocol
Strategic Considerations

The synthesis of Boc-Met-Met-OH is best achieved via solution-phase peptide coupling. The
primary challenge is preventing the oxidation of the methionine sulfur atoms during the
coupling and workup phases. Therefore, all solvents must be degassed, and the reaction
should be conducted under an inert atmosphere (Nitrogen or Argon).

Mechanism: The carboxyl group of Boc-Met-OH is activated using a carbodiimide (EDCI) and
an additive (HOBt or HOAL) to suppress racemization, then coupled with the free amine of L-
Methionine methyl ester (H-Met-OMe). The resulting ester is then hydrolyzed to yield the free
acid.

Step-by-Step Protocol (Solution Phase)

Reagents:

e Boc-Met-OH (1.0 eq)[1]
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e H-Met-OMe-HCI (1.1 eq)

« EDCI[2]-HCI (1.1 eq)

e HOBt (1.1 eq)

o N-Methylmorpholine (NMM) (2.5 eq)
e Solvent: Anhydrous DMF or DCM
Workflow:

» Activation: Dissolve Boc-Met-OH and HOBt in anhydrous DMF at 0°C. Add EDCI-HCI and
stir for 15 minutes to generate the active ester.

e Coupling: Add H-Met-OMe-HCI and NMM to the reaction mixture. Allow the reaction to warm
to room temperature and stir for 12—18 hours under Argon.

o Workup: Dilute the mixture with Ethyl Acetate (EtOAc). Wash successively with:
o 5% Citric Acid or 1M KHSOa (to remove unreacted amine/EDCI)
o Saturated NaHCOs (to remove unreacted acid/HOBY)
o Brine (saturated NacCl)
e Drying: Dry the organic layer over anhydrous NazSOu4, filter, and concentrate in vacuo.

o Hydrolysis (Ester Cleavage): Dissolve the intermediate (Boc-Met-Met-OMe) in THF/Water
(1:1). Add LiOH (2.0 eq) and stir at 0°C for 2 hours. Acidify to pH 3 with 1M HCI and extract
with EtOAc.

 Purification: Recrystallize from EtOAc/Hexane to obtain pure Boc-Met-Met-OH.

Synthesis Diagram

Boc-Met-OH Activation Coupling - VT VT Hydrolysis Boc-Met-Met-OH
(EDCI/HOBY) (+ H-Met-OMe) g | EECAMEENIEEOIE (LIOH/THF) (Final)

\
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Figure 1: Step-wise synthesis workflow for Boc-Met-Met-OH via solution-phase coupling.

Chemical Reactivity & Stability
Oxidation Sensitivity (The Thioether Core)

The defining chemical property of Boc-Met-Met-OH is the reactivity of its two thioether (-S-
CHs) side chains. These groups are highly prone to oxidation by Reactive Oxygen Species
(ROS) such as hydrogen peroxide (H202), singlet oxygen, or hypochlorite.

¢ Primary Oxidation Product: Methionine Sulfoxide (Met(O)). This reaction creates a chiral
center at the sulfur atom, leading to diastereomers.

e Secondary Oxidation Product: Methionine Sulfone (Met(Oz2)). This occurs under harsh
oxidative conditions and is generally irreversible.

Experimental Implication: Because Boc-Met-Met-OH oxidizes easily, it serves as an excellent
"chemical probe" to quantify oxidative stress in biological assays. Conversely, during storage, it
must be kept away from oxidizing agents.

Acid Lability (Boc Deprotection)

The tert-butoxycarbonyl (Boc) group is acid-labile.
e Reagent: Trifluoroacetic acid (TFA) (neat or 50% in DCM).

e Mechanism: Acidolytic cleavage releases isobutylene and COz, yielding H-Met-Met-OH (as a
TFA salt).

e Scavengers: Because the liberated tert-butyl cation can alkylate the methionine sulfur (S-
tert-butylation), scavengers such as triisopropylsilane (TIPS) or thioanisole must be added to
the deprotection cocktail.

Reactivity Pathway Diagram
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Figure 2: Primary chemical reaction pathways: Oxidation of the thioether and acidolytic
deprotection.[3]

Analytical Characterization

To validate the identity and purity of Boc-Met-Met-OH, the following analytical standards
should be met.

Nuclear Magnetic Resonance (*H-NMR)
Solvent: DMSO-ds or CDCls
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Chemical Shift (6

Multiplicity Assignment Structural Context
ppm)
) Characteristic strong
1.39-1.45 Singlet (9H) Boc -C(CHs)s ]
singlet for Boc group.
Two distinct or
) overlapping singlets
2.05-2.10 Singlets (6H) S-CHs )
for the methyl-thio
groups.
] Side chain methylene
1.90 - 2.60 Multiplets B,y -CHz-
protons.
) Alpha-carbons of the
4.10 - 4.50 Multiplets (2H) a-CH ]
peptide backbone.
Amide protons
7.00 - 8.20 Broad/Doublets NH

(solvent dependent).

Mass Spectrometry (ESI-MS)

o Expected Mass: 380.52 Da

e Observed lon [M+H]*: 381.5 m/z

e Observed lon [M+Na]*: 403.5 m/z

e Fragment lons: Loss of Boc group (-100 Da) is common in source fragmentation.

Applications in Research
Oxidative Stress Model

Boc-Met-Met-OH is frequently used as a surrogate for methionine residues in proteins (like
Alpha-1 Antitrypsin) to study oxidation mechanisms. Researchers use it to screen antioxidant
compounds; if a compound prevents the conversion of Boc-Met-Met-OH to its sulfoxide form in
the presence of H203, it is confirmed as a methionine-protective antioxidant.

Metal Binding Studies
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The sulfur atoms in the methionine side chains act as soft ligands for transition metals (e.g.,
Pt(Il), Pd(ll), Ag(l)). Boc-Met-Met-OH is used to study peptide-metal coordination geometries,
which is relevant for understanding heavy metal toxicity and the design of metallodrugs.

Handling & Storage

e Storage: Store at -20°C.

o Atmosphere: Must be stored under Argon or Nitrogen to prevent slow atmospheric oxidation
to the sulfoxide.

o Container: Amber glass vials (light sensitive).

o Safety: Standard PPE (gloves, goggles). While not acutely toxic, methionine derivatives can
release volatile sulfur compounds (mercaptans) upon degradation, which have a strong,
unpleasant odor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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